Cas no 1794817-45-0 (Azilsartan-d4)

• Product Name: Azilsartan-d4
• CAS No: 1794817-45-0
• MF: C₂₅H₂₀N₄O₅
• MW: 460.474752426147
• CID: 4672788
• Update Time: 2025-08-04

Azilsartan-d4 Chemical and Physical Properties

Names and Identifiers

• Azilsartan-d4
• TAK 536-d4
• 1-[[2'-(2,5-Dihydro-5-oxo-1,2,4-oxadiazol-3-yl)[1,1'-biphenyl]-4-yl]methyl]-2-ethoxy-1H-benzimidazole-7-carboxylic Acid-d4
• 2-Ethoxy-1-[[2'-(4,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]methyl]benzimidazole-7-carboxylic Acid-d4

• Inchi： 1S/C25H20N4O5/c1-2-33-24-26-20-9-5-8-19(23(30)31)21(20)29(24)14-15-10-12-16(13-11-15)17-6-3-4-7-18(17)22-27-25(32)34-28-22/h3-13H,2,14H2,1H3,(H,30,31)(H,27,28,32)/i10D,11D,12D,13D
• InChI Key： KGSXMPPBFPAXLY-ZGAVCIBUSA-N
• SMILES： O(CC)C1=NC2C=CC=C(C(=O)O)C=2N1CC1C([2H])=C([2H])C(=C([2H])C=1[2H])C1=CC=CC=C1C1=NOC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 783
• Topological Polar Surface Area: 115

Additional information on Azilsartan-d4

Azilsartan-d4: A Comprehensive Overview

Azilsartan-d4, also known by its CAS number 1794817-45-0, is a derivative of azilsartan, a well-known angiotensin II receptor blocker (ARB) used in the treatment of hypertension. The "-d4" suffix indicates that this compound is a deuterated version of azilsartan, meaning it contains four additional deuterium atoms. This modification is often made to enhance the compound's stability, bioavailability, or to serve as a tracer in pharmacokinetic studies. Azilsartan-d4 has gained attention in recent years due to its potential applications in drug development and clinical research.

The synthesis of azilsartan-d4 involves the incorporation of deuterium atoms into the molecular structure of azilsartan. This process typically occurs during the chemical synthesis of the compound, where specific hydrogen atoms are replaced with deuterium. The resulting compound retains the same pharmacological properties as azilsartan but with improved stability and reduced susceptibility to metabolic degradation. This makes azilsartan-d4 an invaluable tool for researchers studying the pharmacokinetics and metabolism of azilsartan in preclinical and clinical settings.

Recent studies have highlighted the importance of deuterated compounds like azilsartan-d4 in understanding drug metabolism and improving therapeutic outcomes. For instance, researchers have utilized azilsartan-d4 to investigate the enzyme-mediated pathways responsible for the metabolism of azilsartan. These studies have provided critical insights into how the body processes this drug, paving the way for the development of more efficient and safer ARBs.

In addition to its role in pharmacokinetic research, azilsartan-d4 has also been explored for its potential as a therapeutic agent in its own right. Preclinical studies have demonstrated that the deuterated version exhibits similar efficacy to azilsartan in lowering blood pressure while showing enhanced pharmacokinetic properties. This suggests that azilsartan-d4 could be a promising candidate for future clinical trials targeting hypertension and related cardiovascular conditions.

The application of azilsartan-d4 extends beyond its use as a research tool or potential therapeutic agent. It has also found utility in mass spectrometry-based assays, where it serves as an internal standard for quantifying azilsartan levels in biological samples. This application underscores the versatility of deuterated compounds in analytical chemistry and their importance in advancing drug discovery and development.

From a regulatory standpoint, azilsartan-d4 is classified as a non-scheduled substance with no known abuse potential. Its development and use are governed by standard guidelines for pharmaceutical research, ensuring that it is handled safely and ethically in laboratory settings. As interest in deuterated drugs continues to grow, so too does the potential for azilsartan-d4 to contribute meaningfully to advancements in cardiovascular medicine.

In conclusion, Azilsartan-d4 (CAS No: 1794817-45-0) represents an exciting innovation in the field of medicinal chemistry. By leveraging the unique properties of deuterium incorporation, this compound offers new opportunities for understanding drug metabolism, improving therapeutic efficacy, and advancing diagnostic techniques. As research into azilsartan-d4 continues to unfold, it holds promise as both a valuable research tool and a potential future treatment option for patients with hypertension and related conditions.